Cas no 5912-19-6 (2,3-dihydro-1H-pyrrolo[3,2-c]pyridine;hydrochloride)

2,3-Dihydro-1H-pyrrolo[3,2-c]pyridine hydrochloride is a heterocyclic organic compound featuring a fused pyrrolopyridine core. Its hydrochloride salt form enhances stability and solubility, making it suitable for synthetic and pharmaceutical applications. The bicyclic structure serves as a valuable scaffold in medicinal chemistry, particularly for developing bioactive molecules targeting central nervous system (CNS) disorders. The compound’s rigid framework allows for precise structural modifications, aiding in the exploration of structure-activity relationships (SAR). Its synthetic versatility and potential as an intermediate in drug discovery highlight its utility in research and development. The hydrochloride form ensures consistent handling and storage properties, facilitating laboratory use.
2,3-dihydro-1H-pyrrolo[3,2-c]pyridine;hydrochloride structure
5912-19-6 structure
Product Name:2,3-dihydro-1H-pyrrolo[3,2-c]pyridine;hydrochloride
CAS No:5912-19-6
MF:C7H9ClN2
MW:156.612760305405
MDL:MFCD18384264
CID:1065552
PubChem ID:54594334
Update Time:2025-05-21

2,3-dihydro-1H-pyrrolo[3,2-c]pyridine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2,3-dihydro-1H-Pyrrolo[3,2-c]pyridine hydrochloride
    • 2,3-dihydro-1H-pyrrolo[3,2-c]pyridine;hydrochloride
    • SCHEMBL4461424
    • AKOS024261940
    • DB-260306
    • 2H,3H,5H-pyrrolo[3,2-c]pyridine hydrochloride
    • SY189728
    • 2,3-dihydro-1H-pyrrolo[3,2-c]pyridine HCl
    • Z1650168304
    • 2,3-Dihydro-1h-pyrrolo[3,2-c] Pyridine Hydrochloride
    • 2649074-33-7
    • 5-Azaindoline Hydrochloride
    • 5912-19-6
    • 1H,2H,3H-PYRROLO[3,2-C]PYRIDINE HYDROCHLORIDE
    • F73425
    • 2,3-Dihydro-5-azaindole Hydrochloride
    • A934117
    • EN300-80688
    • CS-0271920
    • MFCD18384264
    • MDL: MFCD18384264
    • Inchi: 1S/C7H8N2.ClH/c1-4-9-7-2-3-8-5-6(1)7;/h2-3,5,9H,1,4H2;1H
    • InChI Key: FCHLBKDUXJRKOR-UHFFFAOYSA-N
    • SMILES: Cl.N1C2C=CN=CC=2CC1

Computed Properties

  • Exact Mass: 156.0454260g/mol
  • Monoisotopic Mass: 156.0454260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 103
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.9Ų

2,3-dihydro-1H-pyrrolo[3,2-c]pyridine;hydrochloride Security Information

2,3-dihydro-1H-pyrrolo[3,2-c]pyridine;hydrochloride Pricemore >>

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Additional information on 2,3-dihydro-1H-pyrrolo[3,2-c]pyridine;hydrochloride

Exploring the Chemical and Pharmaceutical Potential of 2,3-Dihydro-1H-Pyrrolo[3,2-C]Pyridine Hydrochloride (CAS No 5912-19-6)

The compound 2,3-dihydro-1H-pyrrolo[3,2-c]pyridine hydrochloride, identified by the CAS registry number 5912-19-6, has emerged as a significant molecule in both chemical and pharmaceutical research. This compound belongs to the broader class of pyrrolopyridines, which are heterocyclic aromatic compounds known for their versatile applications in drug design and materials science. The hydrochloride salt form of this compound is particularly notable for its stability and bioavailability, making it a prime candidate for various therapeutic applications.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for the synthesis of 2,3-dihydro-1H-pyrrolo[3,2-c]pyridine hydrochloride. These methods often involve multi-component reactions or transition metal-catalyzed processes, which not only enhance the yield but also ensure high purity of the final product. The structural uniqueness of this compound lies in its fused pyrrole and pyridine rings, which contribute to its distinct electronic properties and reactivity.

In the pharmaceutical sector, 2,3-dihydro-1H-pyrrolo[3,2-c]pyridine hydrochloride has garnered attention due to its potential as a lead molecule in drug discovery. Preclinical studies have demonstrated its ability to modulate key biological targets associated with diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, research published in the journal Nature Communications highlighted its role as a potent inhibitor of certain kinases involved in cell proliferation and survival pathways.

The pharmacokinetic properties of CAS No 5912-19-6 have been extensively studied to evaluate its suitability as an oral or parenteral drug delivery candidate. Studies indicate that this compound exhibits favorable absorption profiles and moderate clearance rates, which are critical factors for achieving therapeutic efficacy with minimal side effects. Additionally, its hydrochloride salt form ensures optimal solubility in aqueous media, further enhancing its pharmacokinetic attributes.

Beyond pharmacology, 2,3-dihydro-1H-pyrrolo[3,2-c]pyridine hydrochloride has found applications in materials science. Its aromaticity and conjugated system make it a promising candidate for use in organic electronics and optoelectronic devices. Recent research has explored its potential as a building block for constructing advanced materials with tailored electronic properties.

In conclusion, the compound CAS No 5912-19-6, or 2,3-dihydro-1H-pyrrolo[3,2-c]pyridine hydrochloride, represents a versatile molecule with diverse applications across multiple scientific domains. Its unique chemical structure, coupled with advancements in synthetic methodologies and pharmacological insights, positions it as a valuable asset in both academic research and industrial development.

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